Cas no 71794-57-5 (ferrocene, 1,1'-[methylenebis(thio)]-)

• Product Name: ferrocene, 1,1'-[methylenebis(thio)]-
• CAS No: 71794-57-5
• MF: C₁₁H₁₀FeS₂
• MW: 262.17210149765
• CID: 863759
• PubChem ID: 11984766
• Update Time: 2025-04-19

ferrocene, 1,1'-[methylenebis(thio)]- Chemical and Physical Properties

Names and Identifiers

• ferrocene, 1,1'-[methylenebis(thio)]-
• 71794-57-5
• Ferrocene, 1,1'-(methylenebis(thio))-

• Inchi： 1S/C11H10S2.Fe/c1-2-6-10(5-1)12-9-13-11-7-3-4-8-11;/h1-8H,9H2;/q-6;
• InChI Key： DNNCGQZKXRTBLB-UHFFFAOYSA-N
• SMILES： [Fe].S(CS[C-]1C=CC=C1)[C-]1[CH-][CH-][CH-][CH-]1

Computed Properties

• Exact Mass: 266.00908
• Monoisotopic Mass: 261.957328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0